molecular formula C9H7F3O4 B8446603 Methyl 2-(trifluoromethoxy)phenyl carbonate

Methyl 2-(trifluoromethoxy)phenyl carbonate

Cat. No.: B8446603
M. Wt: 236.14 g/mol
InChI Key: IZUSGBJXAFJHAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(trifluoromethoxy)phenyl carbonate is a useful research compound. Its molecular formula is C9H7F3O4 and its molecular weight is 236.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F3O4

Molecular Weight

236.14 g/mol

IUPAC Name

methyl [2-(trifluoromethoxy)phenyl] carbonate

InChI

InChI=1S/C9H7F3O4/c1-14-8(13)15-6-4-2-3-5-7(6)16-9(10,11)12/h2-5H,1H3

InChI Key

IZUSGBJXAFJHAX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)OC1=CC=CC=C1OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Trifluoromethoxy)phenol (6.0 g, 32.7 mmol) was dissolved in methylene chloride and triethylamine (9.1 mL, 65.4 mmol). The mixture was cooled to 0° C. and methyl chloroformate (2.8 mL, 36.0 mmol) was added dropwise. The mixture was stirred for 2 h at room temperature then quenched with saturated NH4Cl. The reaction was diluted with water and the aqueous layer extracted with dichloromethane (2×30 mL). The combined extracts were washed with water (100 mL) and brine (100 mL), dried over MgSO4, filtered and concentrated in vacuo to provide methyl 2-(trifluoromethoxy)phenyl carbonate (7.1 g, 92% yield). 1H NMR (400.0 MHz, DMSO-d6) δ7.36-7.26 (m, 4H), 3.93 (s, 31-1).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
9.1 mL
Type
reactant
Reaction Step Two
Quantity
2.8 mL
Type
reactant
Reaction Step Three

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